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Compound of Interest

Compound Name: 2,3-Difluorobenzaldehyde

Cat. No.: B042452

For researchers, scientists, and professionals in drug development, the safe and effective
handling of chemical reagents is paramount. This guide provides essential, immediate safety
and logistical information for the use of 2,3-Difluorobenzaldehyde, a common reagent in the
synthesis of pharmaceuticals and advanced materials. Adherence to these procedures is
critical for ensuring laboratory safety and experimental integrity.

Chemical Identifier and Hazard Information:

Identifier Value

CAS Number 2646-91-5

Molecular Formula C7H4F20

Molecular Weight 142.10 g/mol

Appearance Light yellow liquid[1]

Boiling Point 64-65 °C at 17 mmHg[1][2][3]
Density 1.301 g/mL at 25 °C[2]

Flash Point 58 °C (136.4 °F) - closed cup[2]

Hazard Classification:
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Hazard Category Statement

H226: Flammable liquid and

Flammable Liquid Category 3
vapour[4]
Skin Irritation Category 2 H315: Causes skin irritation[4]
o H319: Causes serious eye
Eye Irritation Category 2A o
irritation[4]
Specific Target Organ Toxicity H335: May cause respiratory
) Category 3 o
(Single Exposure) irritation[4]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against chemical exposure. The
following table outlines the minimum required PPE for handling 2,3-Difluorobenzaldehyde.
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Protection Type

Specification

Standard

Eye and Face Protection

Chemical safety goggles or a
face shield.[1][5]

OSHA 29 CFR 1910.133 or
European Standard EN166[1]

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile, Neoprene).[4]
Gloves should be inspected
before use and disposed of

properly after handling.

EN 374

Body Protection

Flame-retardant lab coat and
closed-toe shoes.[1] For larger
quantities or splash potential, a
chemical-resistant apron or

coveralls are recommended.

Respiratory Protection

Use in a well-ventilated area,
preferably a chemical fume
hood. If ventilation is
inadequate, a NIOSH-
approved respirator with an
appropriate filter for organic
vapors should be used.[2][4]

Operational Protocol: Step-by-Step Handling

Procedure

This protocol details a standard workflow for using 2,3-Difluorobenzaldehyde in a laboratory

reaction.

1. Preparation and Pre-Reaction Setup:

o Hazard Assessment: Before beginning, review the Safety Data Sheet (SDS) and understand

all potential hazards.[6]

e Fume Hood: Ensure the chemical fume hood is operational and the sash is at the

appropriate height.
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Spill Kit: Have a spill kit readily available that is appropriate for flammable liquids.

Glassware: Use clean, dry glassware.

. Weighing and Transferring:

Dispensing: Due to its volatility and irritating vapors, all transfers of 2,3-
Difluorobenzaldehyde should be conducted within a chemical fume hood.

Weighing: If a precise mass is required, tare a sealed container on a balance. In the fume
hood, transfer the required amount of the aldehyde to the container using a glass pipette or
syringe, then seal the container before re-weighing.

Addition to Reaction: Add the aldehyde to the reaction vessel slowly and in a controlled
manner, preferably dropwise using an addition funnel, especially for exothermic reactions.

. During Reaction:

Monitoring: Monitor the reaction for any signs of uncontrolled exotherm or pressure buildup.

Ventilation: Maintain constant ventilation throughout the reaction period.

. Post-Reaction Work-up:

Quenching: If necessary, quench the reaction carefully with an appropriate reagent.

Extraction: If performing a liquid-liquid extraction, be aware that halogenated organic
compounds can increase the density of the organic layer.

. Spill and Emergency Procedures:

Minor Spills: For a small spill within the fume hood, absorb the liquid with an inert absorbent
material (e.g., sand, vermiculite).[1][7] Place the contaminated material in a sealed container
for hazardous waste disposal.

Major Spills: In case of a larger spill, evacuate the immediate area and alert laboratory
personnel and safety officers.
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» Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes and remove contaminated clothing.[4][5]

» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids.[4][5]

« Inhalation: Move the affected person to fresh air.[4]
» Fire: Use dry chemical, carbon dioxide, or alcohol-resistant foam to extinguish a fire.[1][4]

Disposal Plan

Proper disposal of 2,3-Difluorobenzaldehyde and associated waste is crucial to prevent
environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection:

o Halogenated Organic Waste: Collect all waste containing 2,3-Difluorobenzaldehyde in a
designated, properly labeled, and sealed container for halogenated organic waste.[8]

o Contaminated Materials: All disposable items that have come into contact with the chemical,
such as gloves, pipette tips, and absorbent materials, must also be disposed of as
hazardous waste.[6]

Disposal Procedure:

e Licensed Disposal Company: All hazardous waste must be disposed of through a licensed
professional waste disposal service.[4]

« Incineration: The recommended disposal method for halogenated organic compounds is
incineration in a chemical incinerator equipped with an afterburner and scrubber.[4]

Workflow for Handling 2,3-Difluorobenzaldehyde
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Caption: Workflow for the safe handling of 2,3-Difluorobenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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